4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide

• IUPAC Name: 4-methylsulfanyl-N-(1-phenylethyl)-3-(pyrrolidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C20H24N2O3S2/c1-15(16-8-4-3-5-9-16)21-27(24,25)17-10-11-19(26-2)18(14-17)20(23)22-12-6-7-13-22/h3-5,8-11,14-15,21H,6-7,12-13H2,1-2H3
• InChI Key: VWOXUQDXXWAJSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)SC)C(=O)N3CCCC3
• Molecular Formula: C20H24N2O3S2
• Molecular Weight: 404.6 g/mol

Description

4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide, also known as MPTP, is a chemical compound that has been widely studied in scientific research. MPTP is a sulfonamide derivative that has been used as a tool in the study of Parkinson's disease and other neurological disorders.

Mechanism of Action

4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide is converted into MPP+ by MAO-B, which is then taken up by the dopamine transporter into dopaminergic neurons. MPP+ accumulates in the mitochondria of these neurons and inhibits complex I of the electron transport chain, leading to the production of reactive oxygen species and mitochondrial dysfunction. This ultimately leads to the selective destruction of dopaminergic neurons in the substantia nigra and the development of Parkinson's disease-like symptoms.
Biochemical and Physiological Effects:
4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide-induced Parkinsonism in animal models closely resembles the human disease, with characteristic motor symptoms such as tremors, rigidity, and bradykinesia. 4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide also induces oxidative stress, mitochondrial dysfunction, and inflammation in the brain. 4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide has been used to study the pathophysiology of Parkinson's disease and to test potential therapeutic interventions.

Advantages and Limitations for Lab Experiments

4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide is a widely used tool in the study of Parkinson's disease and other neurological disorders. Its advantages include its ability to induce selective destruction of dopaminergic neurons in animal models, closely mimicking the human disease. However, there are also limitations to its use, such as the fact that 4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide-induced Parkinsonism does not fully replicate the human disease, and the potential toxicity of 4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide to researchers.

Future Directions

There are many future directions for research involving 4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide. One area of interest is the development of new therapeutic interventions for Parkinson's disease based on the pathophysiology of 4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide-induced Parkinsonism. Another area of interest is the study of the role of inflammation in Parkinson's disease, which may be related to the effects of 4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide on the immune system. Additionally, the development of new animal models that more closely replicate the human disease may be an important area of future research.

Scientific Research Applications

4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide has been used extensively in scientific research as a tool to study Parkinson's disease and other neurological disorders. 4-(methylthio)-N-(1-phenylethyl)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide is converted into MPP+ (1-methyl-4-phenylpyridinium ion) by monoamine oxidase-B (MAO-B) and accumulates in the dopaminergic neurons of the substantia nigra, leading to the selective destruction of these neurons and the development of Parkinson's disease-like symptoms in animal models.